Cas no 156665-04-2 (Benzene, 1-methoxy-4-(3-methyl-1-butenyl)-)

• Product name: Benzene, 1-methoxy-4-(3-methyl-1-butenyl)-
• CAS No: 156665-04-2
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 1331845
• PubChem ID: 57363272

Benzene, 1-methoxy-4-(3-methyl-1-butenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-(3-methyl-1-butenyl)-
• SCHEMBL16706065
• 1-Methoxy-4-(3-methyl-1-buten-1-yl)benzene
• 156665-04-2
• DTXSID801267920

• Inchi： InChI=1S/C12H16O/c1-10(2)4-5-11-6-8-12(13-3)9-7-11/h4-10H,1-3H3
• InChI Key： FWZMAJUTNQOIEX-UHFFFAOYSA-N
• SMILES： CC(C)C=CC1=CC=C(C=C1)OC

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23